Cas no 2308274-70-4 (N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide)

• Product Name: N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide
• CAS No: 2308274-70-4
• MF: C₁₃H₁₄N₂O₂
• MW: 230.262463092804
• CID: 5412338
• PubChem ID: 165766784
• Update Time: 2025-06-09

N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• Z2285377956
• EN300-26575061
• 2308274-70-4
• N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide
• 1-[(1-Oxo-2-propen-1-yl)amino]-N-phenylcyclopropanecarboxamide

• Inchi： 1S/C13H14N2O2/c1-2-11(16)15-13(8-9-13)12(17)14-10-6-4-3-5-7-10/h2-7H,1,8-9H2,(H,14,17)(H,15,16)
• InChI Key： XOGAEFMDPMQIAI-UHFFFAOYSA-N
• SMILES： C1(NC(=O)C=C)(C(NC2=CC=CC=C2)=O)CC1

Computed Properties

• Exact Mass: 230.105527694g/mol
• Monoisotopic Mass: 230.105527694g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Experimental Properties

• Density: 1.20±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 524.9±42.0 °C(Predicted)
• pka: 13.04±0.20(Predicted)

Additional information on N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide

Introduction to N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide (CAS No. 2308274-70-4)

N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide, a compound with the chemical identifier CAS No. 2308274-70-4, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has garnered significant attention due to its potential applications in drug development and molecular studies.

The molecular structure of N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide consists of a cyclopropane ring linked to an amide group, with a phenyl substituent attached to the nitrogen atom of the amide. This configuration imparts distinct electronic and steric properties to the molecule, making it a versatile candidate for various biochemical interactions. The presence of the prop-2-enamido moiety further enhances its reactivity and binding potential, which are critical factors in drug design.

In recent years, there has been growing interest in cyclopropane-containing compounds due to their unique biological activities. These molecules often exhibit remarkable stability and can interact with biological targets in novel ways. The cyclopropane ring, being a strained three-membered heterocycle, can induce conformational changes in proteins and other biomolecules, leading to altered binding affinities and functional outcomes. This characteristic makes N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide a promising candidate for developing new therapeutic agents.

One of the most compelling aspects of this compound is its potential role in modulating biological pathways. Studies have shown that molecules with similar structural motifs can interact with enzymes and receptors, influencing various cellular processes. For instance, research has indicated that cyclopropane derivatives can exhibit anti-inflammatory, antimicrobial, and even anticancer properties. The amide and phenyl groups in N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide contribute to its ability to engage with multiple biological targets, offering a broad spectrum of potential applications.

The pharmacological relevance of this compound has been further explored through computational modeling and experimental studies. Computational approaches have helped elucidate the binding modes of N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide with target proteins, providing insights into its mechanism of action. These studies have identified key interactions between the molecule and its biological counterparts, which are essential for designing more effective drugs.

Experimental investigations have also demonstrated the efficacy of N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide in various in vitro assays. These assays have revealed its potential as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation. The compound's ability to disrupt pathological pathways without significant off-target effects makes it an attractive candidate for further development.

The synthesis of N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide presents unique challenges due to the strained nature of the cyclopropane ring. However, advances in synthetic chemistry have made it possible to construct this molecule with high precision and yield. Techniques such as transition-metal-catalyzed reactions and palladium-mediated couplings have been instrumental in achieving these synthetic milestones.

The future prospects of this compound are promising, with ongoing research aimed at optimizing its pharmacological properties. By modifying its structure and exploring new synthetic routes, scientists hope to develop derivatives with enhanced potency and selectivity. Additionally, exploring its potential in combination therapies could open up new avenues for treating complex diseases.

In conclusion, N-phenyl-1-(prop-2-enamido)cyclopropane-1-carboxamide (CAS No. 2308274-70-4) stands out as a remarkable molecule with significant implications for pharmaceutical research. Its unique structure and biological activities make it a valuable tool for understanding disease mechanisms and developing new treatments. As research continues to uncover its potential, this compound is poised to play a crucial role in advancing our understanding of chemical biology and drug discovery.